Cas no 874301-84-5 (1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)
1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
- 3-[(4-methoxyphenyl)methyl]-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- 1-[(4-methoxyphenyl)methyl]-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- AS-73793
- AKOS037647479
- 874301-84-5
- CS-0457630
- D94049
- A1-29839
- 1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
-
- MDL: MFCD22494689
- Inchi: 1S/C21H27BN2O4/c1-20(2)21(3,4)28-22(27-20)16-7-6-8-17(13-16)24-19(25)23-14-15-9-11-18(26-5)12-10-15/h6-13H,14H2,1-5H3,(H2,23,24,25)
- InChI Key: MSIRZKYLPHRZGQ-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C=2)NC(NCC2C=CC(=CC=2)OC)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 382.2063875 g/mol
- Monoisotopic Mass: 382.2063875 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.8
- Molecular Weight: 382.3
1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M905936-50mg |
1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 95% | 50mg |
¥558.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M905936-250mg |
1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 95% | 250mg |
¥2,160.00 | 2022-01-12 | |
| Chemenu | CM430805-250mg |
1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 95%+ | 250mg |
$191 | 2022-08-31 | |
| Chemenu | CM430805-1g |
1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 95%+ | 1g |
$474 | 2022-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528297-50mg |
1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 98% | 50mg |
¥781.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528297-250mg |
1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 98% | 250mg |
¥2592.00 | 2024-04-27 | |
| eNovation Chemicals LLC | D754296-250mg |
1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 95% | 250mg |
$220 | 2024-06-05 | |
| eNovation Chemicals LLC | D754296-1g |
1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 95% | 1g |
$500 | 2024-06-05 | |
| 1PlusChem | 1P01FODH-250mg |
1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 95% | 250mg |
$230.00 | 2024-04-20 | |
| 1PlusChem | 1P01FODH-1g |
1-(4-methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874301-84-5 | 95% | 1g |
$519.00 | 2024-04-20 |
1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea: A Comprehensive Overview
The compound CAS No. 874301-84-5, also known as 1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea, is a complex organic molecule with a unique structure that has garnered attention in the field of organic chemistry and materials science. This compound is characterized by its urea functional group and the presence of a 4-methoxybenzyl substituent alongside a tetramethyl dioxaborolane moiety. The combination of these groups makes it a versatile molecule with potential applications in drug discovery and advanced materials.
Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The urea group is known for its ability to form hydrogen bonds, which is crucial in drug-receptor interactions. Additionally, the 4-methoxybenzyl group introduces electronic and steric effects that can modulate the compound's activity. The tetramethyl dioxaborolane moiety adds another layer of complexity by introducing boron-based functionalities, which are increasingly being explored for their role in bioorganic chemistry.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-boron bond within the molecule. This approach not only ensures high yields but also allows for precise control over the stereochemistry and regioselectivity of the product.
The structural features of this compound make it an ideal candidate for further exploration in medicinal chemistry. For instance, the methoxy group can act as a directing group for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Furthermore, the presence of boron atoms opens up possibilities for boron-based drug design strategies, such as those involving boronic esters or boron-containing drugs.
From a materials science perspective, this compound exhibits interesting physical properties that could be exploited in the development of advanced materials. The combination of aromatic rings and boron-based functionalities may contribute to unique electronic properties, making it suitable for applications in organic electronics or as a precursor for functional polymers.
Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that the molecule exhibits strong fluorescence under certain conditions, which could be harnessed for applications in sensing or imaging technologies. Moreover, its stability under various environmental conditions makes it a promising candidate for long-term applications.
In conclusion, CAS No. 874301-84-5 represents a fascinating molecule with a diverse range of potential applications. Its unique structure and functional groups make it an attractive target for further research across multiple disciplines. As new insights into its properties continue to emerge, this compound is poised to play a significant role in advancing both chemical science and technological innovation.
874301-84-5 (1-(4-Methoxybenzyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)